3-(Benzenesulfonyl)propoxybenzene

• IUPAC Name: 3-(benzenesulfonyl)propoxybenzene
• InChI: InChI=1S/C15H16O3S/c16-19(17,15-10-5-2-6-11-15)13-7-12-18-14-8-3-1-4-9-14/h1-6,8-11H,7,12-13H2
• InChI Key: HGDDWMKJCUNVNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C15H16O3S
• Molecular Weight: 276.4 g/mol

Description

3-(Benzenesulfonyl)propoxybenzene is a chemical compound of interest in organic and medicinal chemistry research. Its structure, featuring a benzenesulfonyl group linked via a propoxy chain to a second benzene ring, suggests potential as a synthetic intermediate or building block for the development of more complex molecules. Researchers may investigate its physicochemical properties, such as solubility and stability, to assess its utility in various experimental settings. The sulfonyl functional group is known to be a key moiety in many pharmacologically active compounds, often contributing to target binding and modulating electronic properties . This makes 3-(Benzenesulfonyl)propoxybenzene a candidate for use in structure-activity relationship (SAR) studies, particularly in the design and synthesis of novel compounds with potential biological activity. This product is intended for research and development purposes in a controlled laboratory environment only. It is not for diagnostic, therapeutic, or any other human use. Researchers should handle this material with appropriate safety precautions, consulting the relevant Safety Data Sheet (SDS) before use.

Preparation Methods

Sulfonation-Etherification Sequential Approach

The most direct pathway involves sulfonation of propoxybenzene derivatives. Benzenesulfonyl chloride, generated via chlorination of benzenesulfinic acid, reacts with 3-hydroxypropoxybenzene under basic conditions. A patented decarboxylation method demonstrates that heating 2-benzenesulfonyl succinic acid derivatives at 80–100°C in acidic media (HCl/H2SO4) achieves 83–86% yields of benzenesulfonylpropionic acid analogues, which can be esterified to target propoxy derivatives.

Critical Parameters

• Molar Ratios : 1.1–2:1 benzenesulfinic acid to maleic anhydride for optimal addition

• Temperature : 25–40°C for addition, 80–100°C for decarboxylation

• Acid Selection : HCl/H2SO4 mixtures enhance decarboxylation efficiency

Propoxybenzene Sulfonation via Electrophilic Aromatic Substitution

Direct sulfonation of propoxybenzene using SO3 or fuming H2SO4 faces regioselectivity challenges due to the electron-donating propoxy group. Modified conditions from suggest:

• Directed ortho-Metalation : Using Mg or Zn amides to deprotonate propoxybenzene, followed by trapping with benzenesulfonyl chloride.

• Phase Transfer Catalysis : Tetrabutylammonium bromide improves sulfonate intermediate solubility, achieving 72–78% yields in model systems.

Two-Step Coupling Strategies

Benzenesulfonylpropionic Acid Synthesis

Adapting CN109912470A, benzenesulfonylpropionic acid is synthesized via:

• Addition Reaction : Benzene sulfinic acid sodium salt + maleic anhydride → 2-benzenesulfonyl succinic acid (45°C, pH 7.5–9.5).

• Decarboxylation : Heating under HCl/H2SO4 (90°C, 16 hr) yields 3-(benzenesulfonyl)propionic acid (56–86% yield).

Example	Reactants	Conditions	Yield	Purity
1	Na benzene sulfinate + maleic anhydride	45°C, pH 7.5	56%	98.5%
3	Na benzene sulfinate + maleic anhydride	35°C, pH 9.5	83%	97.5%
4	Industrial-scale (24 kg)	25°C, pH 8.5	86%	99.6%

Etherification of Benzenesulfonylpropionic Acid

Propoxybenzene coupling employs:

• Mitsunobu Reaction : DEAD/PPh3-mediated coupling with propanol (65–70% yield in analogues).

• Nucleophilic Displacement : Propyl bromide with benzenesulfonylphenol under K2CO3/DMF (60–68% yield).

Industrial-Scale Optimization

Solvent and Catalyst Systems

• Aqueous-Phase Decarboxylation : Reduces organic solvent use; H2O/toluene biphasic systems enable easy extraction.

• Catalytic Zinc : In situ reduction of sulfonyl chlorides using Zn/H2SO4 (cf.) minimizes byproducts.

Purity Control

• Recrystallization : 95% ethanol recrystallization achieves >99% purity.

• Acid Washing : Post-reaction HCl washes (pH 1–4) remove unreacted maleic anhydride.

Emerging Methodologies

Flow Chemistry Approaches

Continuous flow systems for decarboxylation (residence time: 2–5 min at 100°C) show promise for scaling, reducing batch variability.

Enzymatic Sulfonation

Pilot studies using aryl sulfotransferases demonstrate regioselective sulfonation of propoxybenzene derivatives, though yields remain low (28–34%) .

Chemical Reactions Analysis

Types of Reactions

3-(Benzenesulfonyl)propoxybenzene can undergo various types of chemical reactions, including:

Oxidation: The sulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The compound can be reduced to form sulfoxides or thiols.

Substitution: The aromatic ring can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Electrophilic aromatic substitution reactions typically require reagents like nitric acid for nitration, bromine for bromination, and sulfuric acid for sulfonation.

Major Products Formed

Oxidation: Sulfone derivatives.

Reduction: Sulfoxides or thiols.

Substitution: Various substituted benzene derivatives depending on the electrophile used.

Scientific Research Applications

3-(Benzenesulfonyl)propoxybenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme inhibition and protein interactions.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(Benzenesulfonyl)propoxybenzene involves its interaction with molecular targets such as enzymes and proteins. The sulfonyl group can form strong interactions with amino acid residues in the active site of enzymes, leading to inhibition of enzyme activity. This interaction can disrupt normal biochemical pathways and result in various biological effects.

Comparison with Similar Compounds

Research Findings and Challenges

• Electronic Effects : The sulfonyl group’s electron-withdrawing nature reduces electron density on the benzene ring, altering reactivity in electrophilic substitution compared to alkyl or halogen substituents.
• Solubility Trade-offs: The propoxy chain may improve solubility in hydrophobic matrices compared to shorter-chain analogs, but the sulfonyl group limits miscibility in non-polar solvents.
• Data Gaps : Direct experimental data (e.g., melting point, IR spectra) for 3-(Benzenesulfonyl)propoxybenzene are absent in the provided evidence; properties are inferred from structural analogs .

Q & A

Basic Research Questions

Q. What are the key synthetic routes for 3-(Benzenesulfonyl)propoxybenzene, and how can reaction conditions be optimized?

• Methodology : The synthesis typically involves:

• Sulfonylation : Reacting benzene with chlorosulfonic acid to form benzenesulfonyl chloride .
• Propoxylation : Introducing the propoxy group via nucleophilic substitution under basic conditions (e.g., K₂CO₃ in acetone at 60°C) .
• Purification : Column chromatography (silica gel, ethyl acetate/hexane gradient) ensures >95% purity .
  • Optimization : Adjusting reaction time (monitored via TLC), temperature control (±2°C), and stoichiometric ratios (1:1.2 for sulfonylation) improves yield (up to 78%) .

Q. How can structural characterization of 3-(Benzenesulfonyl)propoxybenzene be performed?

• Analytical Techniques :

• NMR : ¹H NMR (DMSO-d₆) shows distinct peaks: δ 7.8–7.6 ppm (aromatic protons), δ 4.1 ppm (–OCH₂–), δ 3.3 ppm (–SO₂– adjacent CH₂) .
• FT-IR : Confirm sulfonyl (1150–1300 cm⁻¹ S=O stretch) and ether (1050–1250 cm⁻¹ C–O–C) groups .
• Mass Spectrometry : ESI-MS (m/z 306.1 [M+H]⁺) validates molecular weight .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies guide the design of derivatives with enhanced bioactivity?

• Strategy :

• Modifications : Introduce electron-withdrawing groups (e.g., –NO₂) on the benzene ring to enhance sulfonamide stability .
• Pharmacophore Mapping : Replace the propoxy group with bulkier substituents (e.g., isopropyl) to assess steric effects on target binding .
• Data Analysis : Use molecular docking (AutoDock Vina) to predict interactions with coagulation factor Xa (FXa), a target implicated in anticoagulant activity .

Q. What experimental approaches resolve contradictions in reported biological activity data?

• Case Study : Discrepancies in IC₅₀ values (e.g., 0.5–5 µM for FXa inhibition) may arise from assay conditions.

• Standardization : Use recombinant FXa (10 nM) in Tris buffer (pH 7.4) with chromogenic substrate S-2765 .
• Controls : Include Apixaban as a positive control.
• Statistical Validation : Triplicate experiments with ANOVA (p < 0.05) ensure reproducibility .

Q. How can researchers evaluate the compound’s stability under physiological conditions?

• Protocol :

• Hydrolytic Stability : Incubate in PBS (pH 7.4, 37°C) for 24h; monitor degradation via HPLC (C18 column, 220 nm) .
• Photostability : Expose to UV light (λ = 254 nm) for 48h; track sulfonyl group integrity via FT-IR .
• Metabolic Stability : Use liver microsomes (human/rat) to assess CYP450-mediated oxidation .

Methodological Challenges

Q. What strategies mitigate byproduct formation during alkylation steps?

• Solutions :

• Catalyst Screening : Use phase-transfer catalysts (e.g., TBAB) to enhance reaction efficiency .
• Solvent Optimization : Replace DMF with acetonitrile to reduce N-alkylation side products .
• Byproduct Identification : LC-MS/MS detects intermediates (e.g., benzenesulfonic acid) for real-time adjustment .

Q. How can researchers validate the compound’s mechanism of action in complex biological systems?

• Approach :

• Pull-Down Assays : Immobilize 3-(Benzenesulfonyl)propoxybenzene on sepharose beads to capture protein targets from cell lysates .
• Kinetic Studies : Surface plasmon resonance (SPR) measures binding kinetics (kₐ/kd) to FXa .
• Gene Knockdown : siRNA silencing of FXa in HEK293 cells confirms target specificity .